Cas no 895998-36-4 (2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 895998-36-4
• MF: C₂₅H₂₃ClN₂O₄S
• MW: 482.979124307632
• CID: 5513340
• Update Time: 2025-10-17

2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 3-[[(3-chlorophenyl)methyl]sulfonyl]-N-(2-methoxy-5-methylphenyl)-
• 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide

• Inchi： 1S/C25H23ClN2O4S/c1-17-10-11-23(32-2)21(12-17)27-25(29)15-28-14-24(20-8-3-4-9-22(20)28)33(30,31)16-18-6-5-7-19(26)13-18/h3-14H,15-16H2,1-2H3,(H,27,29)
• InChI Key： QUHCLAXTUBIVQN-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(C)=CC=C2OC)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC(Cl)=C2)(=O)=O)=C1

Additional information on 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide

2-{3-(3-Chlorophenyl)Methanesulfonyl-1H-Indol-1-Yl}-N-(2-Methoxy-5-Methylphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No 895998-36-4, known as 2-{3-(3-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-N-(2-methoxy-5-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a methanesulfonyl group attached to an indole ring, which is further substituted with a chlorophenyl group. The indole moiety is a well-known structural motif in many bioactive compounds, often contributing to their pharmacological properties. Additionally, the molecule incorporates an acetamide group linked to a phenyl ring substituted with methoxy and methyl groups. These substituents are strategically positioned to enhance the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with various diseases. For instance, research has demonstrated its ability to modulate enzyme activity and interact with key receptors, suggesting its role in the development of novel therapeutic agents. The methanesulfonyl group has been shown to play a critical role in enhancing the molecule's binding affinity to target proteins, while the indole ring contributes to its structural rigidity and stability.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. The use of advanced synthetic techniques has also enabled the exploration of structural analogs, which may offer improved pharmacokinetic profiles or enhanced efficacy.

In terms of biological activity, this compound has exhibited promising results in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies. Furthermore, its activity against cancer cell lines suggests its potential as an anticancer agent. These findings underscore the importance of further research into its mechanism of action and therapeutic applications.

The development of this compound represents a significant advancement in medicinal chemistry, particularly in the design of bioactive molecules with complex architectures. Its unique combination of functional groups and structural features makes it a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound holds great promise for contributing to the discovery of innovative treatments for various diseases.

In conclusion, CAS No 895998-36-4 stands as a testament to the ingenuity and precision required in modern drug discovery efforts. Its intricate structure, coupled with its diverse biological activities, positions it as a key player in the ongoing quest for effective therapeutic agents. Further exploration into its properties will undoubtedly yield valuable insights into its potential applications in medicine and beyond.